
Introduction to Ethylurea: A Foundational
Building Block

Author: BenchChem Technical Support Team. Date: May 2026

Compound of Interest

Compound Name: Ethylurea

CAS No.: 68258-82-2

Cat. No.: B7770185

Get Quote

Ethylurea (CAS No. 625-52-5), with the molecular formula C₃H₈N₂O, is a simple yet significant

mono-substituted urea derivative.[1][2] At room temperature, it presents as a white to beige

crystalline solid, often in a fine powder form, and is stable under normal environmental

conditions.[1][2][3] Its true value in the scientific community lies not in its complexity, but in its

versatility as a chemical intermediate. Possessing a reactive urea functional group attached to

an ethyl moiety, ethylurea serves as a crucial precursor and a source of both nitrogen and

carbonyl functionalities in the synthesis of a wide array of more complex molecules.[3][4][5]

This guide provides a comprehensive overview of its properties, synthesis, applications, and

safety protocols, tailored for professionals in research and development.

Core Physicochemical and Spectroscopic
Properties
Understanding the fundamental properties of a starting material is paramount for its effective

use in synthesis and other applications. Ethylurea is well-characterized, with its physical and

chemical data readily available. The polarity imparted by the urea group, combined with the

small size of the ethyl group, governs its solubility and reactivity.[1]
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Table 1: Key Physicochemical Properties of Ethylurea
Property Value Source(s)

CAS Number 625-52-5 [2][4][6]

Molecular Formula C₃H₈N₂O [2][4][6]

Molecular Weight 88.11 g/mol [1][4][7]

Appearance
White to beige crystalline

solid/powder
[1][2][3]

Melting Point 87-94 °C [4][6]

Boiling Point ~163 °C (rough estimate) [6][8]

Density ~1.0-1.2 g/cm³ [1][8][9]

Flash Point 93 °C (200.1 °F) - closed cup [6][10]

Water Solubility Soluble (e.g., 100 mg/mL) [1][4][6]

Solubility in Organics
Soluble in methanol and

ethanol; soluble in acetone
[1][4]

pKa 14.39 ± 0.46 (Predicted) [2][8]

InChI Key
RYECOJGRJDOGPP-

UHFFFAOYSA-N
[2][4]

SMILES CCNC(N)=O [4][7]

Spectroscopic Profile
Analytical characterization is crucial for confirming the identity and purity of ethylurea.

Spectroscopic data is widely available in public databases.

¹H NMR: The proton NMR spectrum is simple and characteristic. In a solvent like DMSO-d₆,

one would expect to see signals corresponding to the ethyl group (a triplet and a quartet)

and exchangeable protons from the -NH and -NH₂ groups.[11][12]

¹³C NMR: The carbon NMR spectrum provides confirmation of the three distinct carbon

environments in the molecule.[7]
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Mass Spectrometry (MS): Electron ionization mass spectrometry will show a molecular ion

peak corresponding to its molecular weight (88.11 g/mol ), along with characteristic

fragmentation patterns.[7][13]

Infrared (IR) Spectroscopy: The IR spectrum will be dominated by strong absorptions

characteristic of the urea functional group, including N-H stretching and C=O (amide I band)

stretching vibrations.[11]

Synthesis and Purification Protocols
The industrial production of ethylurea is a well-established process, valued for its efficiency

and scalability. The primary method involves the reaction of urea with ethylamine.

Industrial Synthesis Workflow
The common industrial synthesis involves heating urea and ethylamine, often in a solvent like

toluene, to drive the reaction.[6][9] The reaction proceeds via the displacement of one of the

amino groups of urea by ethylamine, with the evolution of ammonia as a byproduct.
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Reaction Setup

Reaction

Workup & Isolation

Reaction Kettle

Heat & Stir

Toluene (Solvent) Urea

Introduce Ethylamine Gas

Stir for 0.5h

Cool to 40-50°C

Transfer to Crystallization Pot

Cool to 0-5°C

Filter

Dry

Final Product:
Ethylurea Crystals
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Caption: Major synthetic applications of Ethylurea.

Pharmaceutical Intermediate: Ethylurea is a key starting material for the synthesis of various

pharmaceutical compounds. [2]It serves as a precursor for nitrosourea-based chemotherapy

agents like Carmustine and Lomustine, which are used in cancer treatment. [3][8]Its

structure is incorporated into these drugs to facilitate their biological activity.

Agrochemicals: In agriculture, it is used to synthesize pesticides, herbicides, and fungicides.

[2][6]Notably, it is an environmental transformation product of the fungicide Cymoxanil. [7]

[9]It also has direct applications as a plant growth regulator, where it functions by inhibiting

the biosynthesis of gibberellins, which are hormones responsible for stem elongation. [2]This

action leads to more compact and controlled plant growth.

Organic Synthesis: More broadly, it is employed as a source of nitrogen and a carbonyl

group in diverse organic reactions, making it a staple in synthetic chemistry laboratories. [3]

[4]

Safety, Handling, and Toxicology
While versatile, ethylurea must be handled with appropriate safety precautions. It is classified

as harmful and irritating.

Table 2: GHS Hazard and Safety Information
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Category Code(s) Statement(s) Source(s)

Hazard Codes Xn Harmful [2][6][8]

Risk Statements R20/21/22

Harmful by inhalation,

in contact with skin

and if swallowed.

[2][6]

R37
Irritating to the

respiratory system.
[2][6]

R68
Possible risk of

irreversible effects.
[2][6]

Safety Statements S22 Do not breathe dust. [2][6]

S24/25
Avoid contact with

skin and eyes.
[2][6]

Toxicological Profile
Toxicity: It is considered mildly toxic by the parenteral route. [2][3]* Health Effects: Inhalation,

ingestion, or skin contact can be harmful. [6]It is an irritant to the respiratory system. [2][6]*

Chronic Exposure: There are reports of experimental reproductive effects and mutation data,

suggesting a possible risk of irreversible effects with exposure. [2][3]* Decomposition: When

heated to decomposition, ethylurea emits toxic fumes of nitrogen oxides (NOx). [2][3]

Handling and Storage Recommendations
Personal Protective Equipment (PPE): Use appropriate PPE, including gloves, safety

glasses, and a dust mask (e.g., N95 type). [10]* Storage: Store in a cool, dry place in a

tightly sealed container at room temperature. [4][8]It should be kept away from incompatible

substances such as strong oxidizing agents. [4]

Conclusion
Ethylurea (CAS 625-52-5) is a cornerstone intermediate in modern organic synthesis. Its

straightforward structure, reliable synthesis, and versatile reactivity make it an indispensable

tool for researchers and drug development professionals. A thorough understanding of its
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physicochemical properties, synthetic pathways, and safety protocols is essential for leveraging

its full potential in the creation of novel pharmaceuticals, advanced agrochemicals, and other

valuable biologically active compounds.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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